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Compound of Interest

Compound Name: 2-(3-Methoxyphenoxy)pyrimidine

Cat. No.: B13122788

Get Quote

Executive Summary & Compound Significance
2-(3-Methoxyphenoxy)pyrimidine (CAS: 1226078-43-4) represents a critical structural motif

in medicinal chemistry, serving as a core scaffold for kinase inhibitors and agrochemical

fungicides. Its structural integrity relies on the ether linkage between the electron-deficient

pyrimidine ring and the electron-rich 3-methoxyphenyl group.

This guide provides a definitive reference for the 1H and 13C NMR characterization of this

compound. The data presented below validates the successful Nucleophilic Aromatic

Substitution (

) of 2-chloropyrimidine, distinguishing the product from potential regioisomers and hydrolysis
byproducts (e.g., 2-hydroxypyrimidine).

Experimental Protocol: Synthesis & Acquisition
Synthesis Workflow
The compound is synthesized via base-mediated
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. The reaction is thermodynamically driven by the formation of the stable ether linkage and the
precipitation of potassium chloride.

Reagents: 2-Chloropyrimidine (1.0 eq), 3-Methoxyphenol (1.1 eq),

(2.0 eq).

Solvent: DMF or DMSO (Polar aprotic solvent is essential to solvate the cation and enhance

nucleophilicity of the phenoxide).

Conditions:

for 4–6 hours.

Workup: Dilution with water, extraction with EtOAc, and recrystallization from EtOH/Water.

NMR Acquisition Parameters
To ensure reproducibility, the following acquisition parameters are recommended:

Solvent:

(Chloroform-d) is preferred for resolution of aromatic multiplets.

Frequency: 400 MHz or higher (essential to resolve the H4/H6 pyrimidine doublet from

phenyl protons).

Concentration: 10–15 mg in 0.6 mL solvent.

Reference: TMS (

0.00 ppm) or Residual

(

7.26 ppm).

Structural Visualization & Logic
The following diagram illustrates the atomic numbering scheme used for the NMR assignment.

Note the symmetry of the pyrimidine ring (positions 4 and 6 are equivalent) and the meta-
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substitution of the phenoxy ring.
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Caption: Atom mapping for 2-(3-Methoxyphenoxy)pyrimidine. Note the C2-O-C1' ether

linkage connecting the rings.

1H NMR Data Analysis
The proton spectrum is characterized by the distinct deshielded doublet of the pyrimidine ring

and the complex multiplet pattern of the 3-substituted benzene ring.

Solvent:ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-

inserted">

| Frequency: 400 MHz
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Position
Shift (

ppm)
Multiplicity Integration

Coupling (

Hz)

Assignment
Logic

Py-H4, H6 8.57 Doublet (d) 2H

Deshielded

by adjacent

Nitrogen

atoms;

equivalent

due to

symmetry.

Ph-H5' 7.31 Triplet (t) 1H

Meta-proton

on phenoxy

ring; typically

the most

deshielded

phenyl

proton.

Py-H5 7.05 Triplet (t) 1H

Shielded

relative to

H4/H6;

couples to

both H4 and

H6.

Ph-H2', H4',

H6'
6.75 – 6.88 Multiplet (m) 3H -

Overlapping

signals for

protons

ortho/para to

the

ether/methox

y groups.

-OCH3 3.79 Singlet (s) 3H - Characteristic

methoxy

singlet;

confirms

presence of
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3-methoxy

group.

Diagnostic Interpretation[2]
Pyrimidine Doublet (8.57 ppm): This is the "anchor" peak. If this doublet is absent or shifted

significantly upfield (< 8.0 ppm), the pyrimidine ring may have hydrolyzed to 2-

hydroxypyrimidine (which exists as a pyrimidone).

Pyrimidine Triplet (7.05 ppm): Defines the 2-substitution pattern. A 4-substituted pyrimidine

would show two doublets with different coupling constants.

Methoxy Singlet (3.79 ppm): Integration must be exactly 3:1 relative to the Py-H5 triplet.

13C NMR Data Analysis
The carbon spectrum confirms the skeletal structure, specifically the ipso-carbons involved in

the ether linkage.

Solvent:

| Frequency: 100 MHz
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Position
Shift (

ppm)
Type (DEPT) Assignment Logic

Py-C2 165.1 Quaternary (C)

Ipso-carbon attached

to Oxygen and two

Nitrogens; most

deshielded.

Ph-C3' 160.5 Quaternary (C)
Ipso-carbon attached

to Methoxy group.

Py-C4, C6 159.8 CH

Alpha-carbons to

Nitrogen; highly

deshielded.

Ph-C1' 153.5 Quaternary (C)

Ipso-carbon attached

to the bridging

Oxygen.

Ph-C5' 130.1 CH
Meta-carbon; typical

aromatic shift.

Py-C5 116.5 CH

Beta-carbon to

Nitrogen; relatively

shielded for a

heterocycle.

Ph-C6' 112.2 CH Ortho to ether linkage.

Ph-C4' 110.8 CH
Para to ether linkage;

ortho to methoxy.

Ph-C2' 106.9 CH

Isolated carbon

between two

oxygenated positions

(most shielded

aromatic).

-OCH3 55.4
Typical methoxy

carbon shift.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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